Cas no 61995-19-5 (Ethyl 3-Oxopiperidine-1-carboxylate)

Ethyl 3-Oxopiperidine-1-carboxylate is a versatile heterocyclic compound widely used as a key intermediate in organic synthesis and pharmaceutical research. Its structure features a piperidine ring with a ketone group at the 3-position and an ethyl carboxylate moiety at the 1-position, making it a valuable building block for the preparation of biologically active molecules. The compound exhibits high reactivity in nucleophilic and electrophilic reactions, facilitating the synthesis of complex scaffolds. Its stability under standard conditions and compatibility with various reaction conditions enhance its utility in medicinal chemistry and drug development. Ethyl 3-Oxopiperidine-1-carboxylate is particularly useful in the synthesis of alkaloids, piperidine derivatives, and other pharmacologically relevant compounds.

Ethyl 3-Oxopiperidine-1-carboxylate structure

61995-19-5 structure

Product Name:Ethyl 3-Oxopiperidine-1-carboxylate

CAS No:61995-19-5

MF:C₈H₁₃NO₃

MW:171.193722486496

MDL:MFCD15144251

CID:461345

PubChem ID:12316089

Update Time:2025-10-30

Ethyl 3-Oxopiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- 3-oxo-1-Piperidinecarboxylic acid ethyl ester
- ETHYL 3-OXOPIPERIDINE-1-CARBOXYLATE
- MFCD15144251
- 61995-19-5
- 1-Ethoxycarbonylpiperidin-3-one
- 1-carbethoxy-3-piperidone
- Ethyl3-oxopiperidine-1-carboxylate
- SCHEMBL6306521
- VWQXCLBFGRMQJC-UHFFFAOYSA-N
- 1-Ethoxycarbonyl-piperidin-3-one
- AB7241
- SB41222
- AKOS015996814
- DTXSID40487558
- CS-0319713
- Ethyl 3-Oxopiperidine-1-carboxylate
- MDL： MFCD15144251
- Inchi： 1S/C8H13NO3/c1-2-12-8(11)9-5-3-4-7(10)6-9/h2-6H2,1H3
- InChI Key： VWQXCLBFGRMQJC-UHFFFAOYSA-N
- SMILES： O(CC)C(N1CC(CCC1)=O)=O

Computed Properties

Exact Mass: 171.08959
Monoisotopic Mass: 171.08954328g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 191
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.4
Topological Polar Surface Area: 46.6Å²

Experimental Properties

Density: 1.2±0.1 g/cm3
Melting Point: NA
Boiling Point: 273.4±33.0 °C at 760 mmHg
PSA: 46.61
Vapor Pressure: 0.0±0.6 mmHg at 25°C

Ethyl 3-Oxopiperidine-1-carboxylate Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Ethyl 3-Oxopiperidine-1-carboxylate Pricemore >>

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TRC	E927590-250mg	Ethyl 3-Oxopiperidine-1-carboxylate	61995-19-5		250mg	$ 50.00	2022-06-05
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